Cas no 41961-03-9 (N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester)
41961-03-9 structure
Product Name:N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester
CAS No:41961-03-9
MF:C15H20N2O6
MW:324.329104423523
CID:6642915
PubChem ID:11529901
Update Time:2024-02-02
N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester Chemical and Physical Properties
Names and Identifiers
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- N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester
- SCHEMBL9899019
- DTXSID901193499
- 41961-03-9
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- Inchi: 1S/C15H20N2O6/c1-10(18)13(14(20)22-2)17-12(19)8-16-15(21)23-9-11-6-4-3-5-7-11/h3-7,10,13,18H,8-9H2,1-2H3,(H,16,21)(H,17,19)/t10-,13+/m1/s1
- InChI Key: FUONNQHEMRALBH-MFKMUULPSA-N
- SMILES: O[C@H](C)[C@@H](C(=O)OC)NC(CNC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 324.13213636g/mol
- Monoisotopic Mass: 324.13213636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 114Ų
N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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